(1,5-dimethyl-1H-pyrazol-4-yl)methanethiol

• Molecular Formula: C6H10N2S
• Molecular Weight: 142.22 g/mol
• IUPAC Name: (1,5-dimethylpyrazol-4-yl)methanethiol
• InChI: InChI=1S/C6H10N2S/c1-5-6(4-9)3-7-8(5)2/h3,9H,4H2,1-2H3
• InChI Key: UMILSMDHEBNDKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CS

Description

(1,5-Dimethyl-1H-pyrazol-4-yl)methanethiol is a heterocyclic organosulfur compound characterized by a pyrazole ring substituted with methyl groups at the 1- and 5-positions and a methanethiol (-CH2SH) moiety at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol typically involves the reaction of 1,5-dimethyl-1H-pyrazole with a suitable thiolating agent. One common method is the reaction of 1,5-dimethyl-1H-pyrazole with methanethiol in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an inert solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) under anhydrous conditions to prevent side reactions.

Industrial Production Methods

Industrial production of (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol may involve similar synthetic routes but on a larger scale. The process would typically be optimized for yield and purity, with careful control of reaction conditions and purification steps. Techniques such as distillation, crystallization, and chromatography may be employed to isolate and purify the final product.

Chemical Reactions Analysis

Types of Reactions

(1,5-dimethyl-1H-pyrazol-4-yl)methanethiol can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form a disulfide or sulfonic acid derivative.

Reduction: The compound can be reduced to form the corresponding thiolate anion.

Substitution: The methanethiol group can participate in nucleophilic substitution reactions, replacing other functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or iodine can be used for oxidation reactions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Thiolate anions.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

(1,5-dimethyl-1H-pyrazol-4-yl)methanethiol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and reactivity.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The thiol group can form covalent bonds with cysteine residues in proteins, potentially altering their function. Additionally, the pyrazole ring can participate in hydrogen bonding and π-π interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Chemical Structure and Key Features

The compound’s core pyrazole ring is aromatic, with electron-donating methyl groups influencing its electronic environment. The thiol group at the 4-position is a critical functional group, enabling:

• Hydrogen bonding: The -SH group can act as both a hydrogen bond donor and acceptor, influencing crystallization behavior and solubility .
• Oxidation sensitivity : Thiols are prone to oxidation, forming disulfide bridges, which may impact stability under aerobic conditions.

Comparison with Structurally Similar Compounds

Below is a detailed comparison with analogs identified in the evidence, focusing on substituent effects and functional group variations.

1-(1,5-Dimethylpyrazol-4-yl)-N-methylmethanamine

• Structure : Differs by replacing the thiol (-SH) with a methylamine (-CH2NHCH3) group .
• Key differences: Reactivity: The amine group is less acidic (pKa ~10–11) compared to thiols (pKa ~8–10), altering pH-dependent behavior. Applications: Amines are more commonly used in pharmaceutical intermediates, whereas thiols are prioritized in metal-binding contexts.

(1-Ethyl-3,5-Dimethyl-1H-pyrazol-4-yl)methanethiol

• Structure : Ethyl substitution at the 1-position and an additional methyl at the 3-position .
• Key differences :
  • Steric effects : The bulkier ethyl group may increase steric hindrance, reducing reactivity at the 4-position thiol.
  • Lipophilicity : Higher alkyl substitution enhances hydrophobicity, which could improve membrane permeability in biological systems.
  • Synthesis : Ethyl-substituted pyrazoles often require different alkylation conditions compared to methyl derivatives.

Pyrazole-Tetrazole Coumarin Derivatives (4i and 4j)

• Structure : Hybrid molecules combining pyrazole, tetrazole, and coumarin moieties .
• Key differences: Functionality: The tetrazole ring introduces additional nitrogen-rich sites for coordination or hydrogen bonding.

Functional Group Influence on Properties

Compound	Functional Group	Key Properties	Potential Applications
(1,5-Dimethyl-1H-pyrazol-4-yl)methanethiol	-SH	High metal affinity, redox activity, moderate acidity	Catalysis, metal recovery, biochemical probes
1-(1,5-Dimethylpyrazol-4-yl)-N-methylmethanamine	-NHCH3	Strong hydrogen bonding, basicity	Pharmaceuticals, agrochemical intermediates
(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methanethiol	-SH (with ethyl)	Enhanced lipophilicity, steric hindrance	Materials science, hydrophobic coatings
Pyrazole-tetrazole-coumarin hybrids	Tetrazole, coumarin	Fluorescence, multiple coordination sites	Medicinal chemistry, sensors